Topic: Structural Conformation and Biophysical Properties of Beta-Amyloid (1-17)

Author: BenchChem Technical Support Team. **Date**: April 2026

Compound of Interest

Compound Name:	*Beta-Amyloid (1-17)*
Cat. No.:	*B1578798*

Get Quote

Abstract

The amyloid-beta (Aβ) peptide is a central player in the pathology of Alzheimer's disease (AD). While extensive research has focused on the full-length Aβ(1-40) and Aβ(1-42) peptides, the N-terminal fragment Aβ(1-17) has emerged as a significant entity in its own right. Found to be a major Aβ isoform in cerebrospinal fluid and blood, its unique biophysical properties and structural plasticity warrant a detailed examination.[1] This technical guide provides a comprehensive analysis of the Aβ(1-17) fragment, synthesizing data on its structural conformations, aggregation dynamics, membrane interactions, and metal-binding properties. We further provide field-proven experimental protocols and workflows to empower researchers in their investigation of this critical peptide fragment.

Introduction: The Significance of the Aβ(1-17) Fragment

The Amyloid Cascade Hypothesis posits that the aggregation and deposition of Aβ peptides in the brain is a primary event in AD pathogenesis.[2] These peptides are generated through the sequential proteolytic cleavage of the amyloid precursor protein (APP) by β- and γ-secretases.

© 2026 BenchChem. All rights reserved.

[2][3] While Aβ(1-42) is considered the more neurotoxic and aggregation-prone species, the N-terminal region of the peptide is crucial for modulating its biophysical behavior.

The Aβ(1-17) fragment, with the sequence DAEFRHDSGYEVHHQKL, is not merely a constituent part of the full-length peptide but a distinct biological entity.[4] It plays a role in stabilizing Aβ fibers and is implicated in the overall process of fibril formation.[4] Understanding the structural and biophysical characteristics of this fragment is therefore critical for developing therapeutic strategies that target the initial stages of Aβ aggregation and its pathological interactions.

Diagram: The Amyloid Cascade Hypothesis

The following diagram illustrates the generation of Aβ peptides from APP, a central process in the pathology of Alzheimer's disease.

Caption: Generation of Aβ peptides via amyloidogenic and non-amyloidogenic pathways.

Structural Conformation of Aβ(1-17)

The biophysical behavior of Aβ(1-17) is intrinsically linked to its conformational plasticity. Unlike rigidly structured proteins, Aβ(1-17) can adopt various secondary structures depending on its environment.

Primary and Secondary Structure

The Aβ(1-17) peptide consists of 17 amino acids: Asp-Ala-Glu-Phe-Arg-His-Asp-Ser-Gly-Tyr-Glu-Val-His-His-Gln-Lys-Leu.[4]

- In Aqueous Solution: Under physiological conditions (pH 7.4) in aqueous buffers, Aβ fragments are often unstructured, adopting a random coil conformation.[5][6] This intrinsic disorder is a key feature of amyloidogenic proteins.

- In Membrane-Mimicking Environments: In the presence of membrane-mimicking solvents, such as sodium dodecyl sulfate (SDS) micelles or hexafluoro-2-propanol (HFIP), the N-terminal region of Aβ can adopt an α-helical conformation.[5][7][8] For instance, studies on Aβ(1-28) in SDS micelles revealed a helical structure in the C-terminal portion (residues 13-

© 2026 BenchChem. All rights reserved.

24), while the N-terminus remained largely unstructured.[7] This induced helicity is thought to be a crucial intermediate step before aggregation or membrane insertion.

- In Fibrillar Structures: While the core of Aβ fibrils is composed of a cross-β-sheet structure, solid-state NMR studies on full-length Aβ(1-42) fibrils have shown that the first 17 residues are often disordered and flexible.[9] This suggests that the N-terminal domain, including the 1-17 region, may not directly participate in the rigid β-sheet core but could play a role in fibril-to-fibril interactions or interactions with other molecules.

Metal Ion Binding and Conformational Impact


The Aβ(1-17) sequence contains three histidine residues (His6, His13, His14), which act as primary binding sites for divalent metal ions such as Cu(II) and Zn(II).[10][11][12]

- Coordination: Metal ions coordinate with the imidazole groups of the histidine residues, and potentially other residues like Asp1 and Glu11.[11][13]
- Conformational Changes: This binding is not passive; it induces significant conformational changes. Metal binding can stabilize a compact, folded state in the otherwise disordered N-terminal region.[12]
- Modulation of Aggregation: The interaction with metal ions is a critical modulator of Aβ aggregation. Depending on the concentration, metal binding can either inhibit fibril formation by stabilizing a non-aggregation-prone monomeric state or promote the formation of amorphous, non-fibrillar aggregates.[10][12][13]

Diagram: Conformational States of Aβ(1-17)

This diagram illustrates the primary conformational states that the Aβ(1-17) peptide can adopt under different environmental conditions.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Environmental factors drive the conformational plasticity of Aβ(1-17).

Key Biophysical Properties

The function and pathology of Aβ(1-17) are dictated by its biophysical properties, including its aggregation propensity and interactions with biological membranes.

Aggregation and Fibril Stabilization

While the C-terminal region of Aβ is the primary driver of aggregation, the N-terminal Aβ(1-17) fragment plays a significant role in modulating this process. It has been shown to stabilize Aβ fibers and contribute to their formation.[4] The aggregation process is a complex, multi-step pathway:

- Monomers to Oligomers: Soluble Aβ monomers gradually self-associate to form small, soluble oligomers.[3][14] These oligomeric species are now widely considered to be the most neurotoxic forms of Aβ.[15][16]

© 2026 BenchChem. All rights reserved.

- Oligomers to Protofibrils: Oligomers continue to grow, forming larger, elongated structures known as protofibrils.

- Protofibrils to Fibrils: Protofibrils eventually assemble into mature, insoluble amyloid fibrils, which are the main component of amyloid plaques.[15]

The aggregation kinetics are highly dependent on peptide concentration, with the lag time for fibril formation decreasing as the initial monomer concentration increases.[17] Aβ(1-17) can influence this process by interacting with full-length peptides, potentially affecting nucleation rates and fibril morphology.

Interaction with Lipid Membranes

Cell membranes are a critical interface for Aβ activity, significantly accelerating its aggregation compared to solution alone.[14] The interaction is multifaceted:

- Electrostatic Attraction: The N-terminal region of Aβ, which includes the charged residues in the 1-17 fragment, is thought to mediate the initial electrostatic attraction to the lipid headgroups of the cell membrane, particularly anionic lipids.[14][18]

- Conformational Change and Insertion: This initial binding can induce a conformational change from a random coil to a more structured state, such as an α-helix, facilitating the partial insertion of the peptide into the hydrophobic core of the bilayer.[14]

- Membrane Disruption: Aβ oligomers can disrupt membrane integrity, forming pore-like structures or channels that lead to unregulated ion leakage, dysregulation of cellular ionic homeostasis, and ultimately, cell death.[18]

- Seeding Aggregation: The localized high concentration of Aβ peptides on the 2D surface of the membrane can act as a nucleation site, promoting fibril formation.[14]

Essential Experimental Protocols

To ensure reproducibility and accuracy in Aβ research, standardized protocols are paramount. The following sections detail validated methodologies for the preparation and analysis of Aβ(1-17).

© 2026 BenchChem. All rights reserved.

Protocol: Aβ(1-17) Monomerization and Preparation

Causality: The aggregation state of the starting peptide solution is the most critical variable in any aggregation assay. Failure to begin with a consistent, monomeric preparation leads to highly variable and uninterpretable kinetic data. This protocol uses strong denaturing solvents to break down pre-existing aggregates.

Methodology:

- Initial Solubilization: Weigh out the lyophilized Aβ(1-17) peptide in a sterile microcentrifuge tube. Add cold hexafluoro-2-propanol (HFIP) to dissolve the peptide to a concentration of 1 mM. HFIP is a powerful disaggregating agent that promotes a random coil/helical structure. [4]
- Monomerization Incubation: Incubate the HFIP-peptide solution at room temperature for at least 1-2 hours with gentle vortexing every 30 minutes to ensure complete monomerization. [4]
- Solvent Removal: Aliquot the solution into smaller, single-use, low-protein-binding microcentrifuge tubes. Evaporate the HFIP using a vacuum concentrator (e.g., SpeedVac) or a gentle stream of nitrogen gas. This results in a thin peptide film.
- Storage: Store the peptide films at -80°C until use. These films are stable for several months.
- Final Resuspension: Immediately before an experiment, resuspend the peptide film in a small volume of anhydrous Dimethyl Sulfoxide (DMSO) to a concentration of 5 mM.[4]
- Working Solution: Dilute the DMSO stock into the desired aqueous experimental buffer (e.g., PBS, pH 7.4) to the final working concentration. Vortex immediately and thoroughly. The final DMSO concentration should typically be kept below 5% (v/v) to minimize solvent effects.

Protocol: Circular Dichroism (CD) Spectroscopy for Secondary Structure Analysis

Causality: CD spectroscopy is a non-destructive, sensitive technique for monitoring changes in the global secondary structure of proteins in solution. It is ideal for observing the

© 2026 BenchChem. All rights reserved.

conformational transition of Aβ from a disordered state to a β-sheet-rich structure during aggregation.[19]

Methodology:

- Sample Preparation: Prepare monomeric Aβ(1-17) as described in Protocol 4.1. Dilute the peptide to a final concentration of 10-50 µM in a suitable buffer (e.g., 10 mM sodium phosphate, pH 7.4).[20] The buffer should have low absorbance in the far-UV region.
- Instrument Setup:
  - Turn on the CD spectropolarimeter and the xenon lamp at least 30 minutes before use to allow for stabilization.
  - Purge the instrument with nitrogen gas at a flow rate of at least 5 L/min.
  - Set the measurement parameters: Wavelength range (190-260 nm), data pitch (1 nm), scan speed (50 nm/min), and accumulations (3-5 scans for better signal-to-noise).
- Blank Measurement: Fill a 1 mm pathlength quartz cuvette with the experimental buffer. Acquire a blank spectrum, which will be subtracted from the sample spectra.
- Sample Measurement: Carefully replace the buffer with the Aβ peptide solution. Acquire the CD spectrum.
- Data Analysis:
  - Subtract the blank spectrum from the sample spectrum.
  - Convert the raw data (mdeg) to Mean Residue Ellipticity ([θ]) using the formula: [θ] = (mdeg * 100) / (c * n * l), where 'c' is the peptide concentration in mM, 'n' is the number of amino acid residues (17), and 'l' is the pathlength in cm (0.1).
  - Interpretation: A random coil structure shows a strong negative band around 198 nm. An α-helix is characterized by two negative bands at ~208 nm and ~222 nm and a positive band at ~192 nm.[21] A β-sheet structure displays a negative band around 217 nm and a positive band near 198 nm.[19][21]

© 2026 BenchChem. All rights reserved.

Protocol: Thioflavin T (ThT) Fluorescence Assay for Fibril Kinetics

Causality: Thioflavin T (ThT) is a fluorescent dye that exhibits a significant increase in fluorescence quantum yield upon binding to the cross-β-sheet structure of amyloid fibrils.[22] This property makes it an excellent real-time probe for monitoring the kinetics of fibril formation.

Methodology:

- Reagent Preparation:
  - ThT Stock Solution: Prepare a 1 mM ThT stock solution in dH_2O. Filter through a 0.2 µm syringe filter to remove any particulates. Store protected from light at 4°C.
  - Assay Buffer: Prepare the desired aggregation buffer (e.g., PBS, pH 7.4).
  - Aβ Solution: Prepare monomeric Aβ as per Protocol 4.1.
- Assay Setup:
  - Work on ice to prevent premature aggregation.
  - In a 96-well, non-binding, black, clear-bottom plate, add the assay buffer and ThT stock solution to each well to achieve a final ThT concentration of 10-25 µM.[22]
  - Initiate the aggregation reaction by adding the monomeric Aβ peptide to each well to the desired final concentration (e.g., 10-40 µM). Mix gently by pipetting.
  - Include controls: buffer with ThT only (blank) and wells with a known fibril inhibitor.
- Data Acquisition:
  - Seal the plate with a clear sealing film to prevent evaporation.
  - Place the plate in a fluorescence microplate reader pre-heated to 37°C.
  - Set the measurement parameters: Excitation at ~440-450 nm and Emission at ~482-490 nm.[22]

© 2026 BenchChem. All rights reserved.


- Acquire fluorescence readings at regular intervals (e.g., every 5-10 minutes) for the duration of the experiment (typically 24-48 hours). Intermittent shaking between reads can accelerate aggregation.

- Data Analysis:
  - Subtract the blank fluorescence values from the sample readings at each time point.
  - Plot the change in fluorescence intensity versus time. The resulting sigmoidal curve represents the kinetics of fibril formation, characterized by a lag phase (nucleation), an exponential growth phase (elongation), and a plateau phase (equilibrium).

Diagram: Experimental Workflow for Aβ Aggregation Study

This workflow outlines the sequential steps for a typical biophysical study of Aβ aggregation, from peptide preparation to kinetic analysis.

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: A self-validating workflow for studying Aβ(1-17) aggregation kinetics.

Data Summary

The following table summarizes the key properties of the Aβ(1-17) peptide fragment.

© 2026 BenchChem. All rights reserved.

Property	Description	Significance
Sequence	DAEFRHDSGYEVHHQKL	Contains charged residues and three histidines crucial for metal binding.[4]
Molecular Weight	~2068.2 Da	A relatively small, soluble fragment of the full-length Aβ peptide.[4]
Isoelectric Point (pI)	Acidic (Calculated ~4.9)	Carries a net negative charge at physiological pH (7.4), influencing electrostatic interactions.
Soluble Conformation	Predominantly random coil	Intrinsic disorder allows for conformational flexibility and interaction with multiple partners.
Membrane-Induced	α-helical	Interaction with lipid membranes or organic solvents can induce a helical structure, a potential intermediate in aggregation.[5][8]
Aggregation Role	Stabilizes fibrils	While not the primary driver of aggregation, it participates in and stabilizes the final fibrillar structure.[4]
Metal Binding	High affinity for Cu(II), Zn(II)	Histidine residues (6, 13, 14) chelate metal ions, modulating aggregation and potentially producing reactive oxygen species.[10][11]

Conclusion and Future Perspectives

© 2026 BenchChem. All rights reserved.

The **Beta-Amyloid (1-17)** fragment is a dynamic and functionally significant peptide. Its structural plasticity, ability to interact with metal ions and lipid membranes, and role in modulating the aggregation of full-length Aβ position it as a key player in the molecular etiology of Alzheimer's disease. While often overshadowed by the more hydrophobic C-terminal fragments, a deeper understanding of Aβ(1-17) is crucial. Its presence as a major isoform in biological fluids suggests potential as a diagnostic or prognostic biomarker.[1] Furthermore, targeting the unique biophysical properties of this N-terminal region—such as its metal-binding capacity or its initial interactions with cell membranes—may represent a viable therapeutic strategy to inhibit the earliest steps of the toxic amyloid cascade. Future research should focus on high-resolution structural studies of Aβ(1-17) in complex with lipids and metals to further elucidate its role in health and disease.

References

- Luhrs, T., et al. (2005). 3D structure of Alzheimer's amyloid-β(1–42) fibrils. Proceedings of the National Academy of Sciences, 102(48), 17342-17347. [Link]
- Aisenbrey, C., et al. (2024). Understanding Aβ Peptide Binding to Lipid Membranes: A Biophysical Perspective. MDPI. [Link]
- Grimaldi, M., et al. (2020). Solution structure of the amyloid beta-peptide (1-42). RCSB PDB. [Link]
- El-Agnaf, O. M., et al. (2022). Structural Determinant of β-Amyloid Formation: From Transmembrane Protein Dimerization to β-Amyloid Aggregates. PMC. [Link]
- Byrns, J., et al. (2020). The role of Aβ in Alzheimer's Disease as an evolutionary outcome of optimized innate immune defense. PMC. [Link]
- Zheng, X., et al. (2015). Amyloid beta: structure, biology and structure-based therapeutic development. PMC. [Link]
- David, A., et al. (2014). NMR structure of the water soluble Aβ17–34 peptide. PMC. [Link]
- Singh, R., et al. (2026). Treatment with Interleukin-17 A antibody restored behavioral and neuronal biomarkers in Amyloid-beta1-42-exposed model of Alzheimer's disease. PubMed. [Link]

© 2026 BenchChem. All rights reserved.

- Lazar, A. N., et al. (2010). Alzheimer Aβ peptide interactions with lipid membranes: Fibrils, oligomers and polymorphic amyloid channels. PMC. [Link]
- Zhang, Y., et al. (2021). Role of Aβ in Alzheimer's-related synaptic dysfunction. Frontiers. [Link]
- Hureau, C., et al. (2023). Metal Binding of Alzheimer's Amyloid-β and Its Effect on Peptide Self-Assembly. ACS Publications. [Link]
- Chen, Y. R., et al. (2024). Proteomic Analysis Reveals Physiological Activities of Aβ Peptide for Alzheimer's Disease. MDPI. [Link]
- Wu, C., et al. (2017). Thioflavin T as an amyloid dye: fibril quantification, optimal concentration and effect on aggregation. PMC. [Link]
- Circular Dichroism Spectroscopic Study of b-Amyloid Aggregation and the Effects of Inhibitors. (2025). JASCO Global. [Link]
- Rahman, M. H., et al. (2025). Therapeutic Advances in Targeting the Amyloid-β Pathway for Alzheimer's Disease. MDPI. [Link]
- Poulsen, S.-A., et al. (2000). SOLUTION NMR STRUCTURE OF AMYLOID BETA[E16], RESIDUES 1-28, 14 STRUCTURES. PDBj. [Link]
- Portelius, E., et al. (2015). Aβ1-17 is a major amyloid-β fragment isoform in cerebrospinal fluid and blood with possible diagnostic value in Alzheimer's disease. PubMed. [Link]
- Linse, S., et al. (2009). Amyloid β-Protein Aggregation Produces Highly Reproducible Kinetic Data and Occurs by a Two-Phase Process. ACS Chemical Neuroscience. [Link]
- Ghasemi, M., et al. (2017). Amyloid-Beta: A Crucial Factor in Alzheimer's Disease. PMC. [Link]
- Serebryany, E., et al. (2020). Effect of Amyloid-β Monomers on Lipid Membrane Mechanical Parameters–Potential Implications for Mechanically Driven Neurodegeneration in Alzheimer's Disease. PMC. [Link]

© 2026 BenchChem. All rights reserved.

- Wang, D., et al. (2023). Current Anti-Amyloid-β Therapy for Alzheimer's Disease Trea. Dove Medical Press. [Link]
- Kim, H. Y., et al. (2018). Metal Ion Effects on Aβ and Tau Aggregation. MDPI. [Link]
- Circular dichroism spectra of synthetic amyloid peptides at 23 °C. ResearchGate. [Link]
- Hindo, S. S., et al. (2014). Metal complexes designed to bind to amyloid-β for the diagnosis and treatment of Alzheimer's disease. RSC Publishing. [Link]
- Khan, S., et al. (2025). Targeting Amyloid-β Proteins as Potential Alzheimer's Disease Therapeutics: Anti-Amyloid Drug Discovery, Emerging Therapeutics, Clinical Trials and Implications for Public Health. PMC. [Link]
- Di Fede, G., et al. (2022). Aβ and Tau Interact with Metal Ions, Lipid Membranes and Peptide-Based Amyloid Inhibitors: Are These Common Features Relevant in Alzheimer's Disease?. MDPI. [Link]
- Ashraf, G. M., et al. (2023). Amyloid-beta aggregation implicates multiple pathways in Alzheimer's disease: Understanding the mechanisms. Frontiers. [Link]
- Inestrosa, N. C., et al. (2014). Alzheimer Disease: The Role of Aβ in the Glutamatergic System. IntechOpen. [Link]
- Kozin, S. A., et al. (2021). Aβ-Peptide Production and Conformational Behavior. Encyclopedia.pub. [Link]
- Juszczyk, P., et al. (2005). Circular dichroism and aggregation studies of amyloid β (11–28) fragment and its variants. Acta Biochimica Polonica. [Link]
- Uddin, M. S., et al. (2022). Amyloid Beta in Aging and Alzheimer's Disease. MDPI. [Link]
- Jia, L., et al. (2024). Amyloid-β-targeted therapies for Alzheimer's disease: currently and in the future. Signal Transduction and Targeted Therapy. [Link]
- Hudson, S. A., et al. (2009). The thioflavin T fluorescence assay for amyloid fibril detection can be biased by the presence of exogenous compounds. FEBS Journal. [Link]

© 2026 BenchChem. All rights reserved.

- Hureau, C., et al. (2023). Metal Binding of Alzheimer's Amyloid-β and Its Effect on Peptide Self-Assembly. PubMed. [Link]
- Toniolo, C., et al. (2001). Circular Dichroism Spectrum of a Peptide 310-Helix. ACS Publications. [Link]
- Lomakin, A., et al. (1997). The aggregation kinetics of Alzheimer's β-amyloid peptide is controlled by stochastic nucleation. PMC. [Link]
- Marin, P., et al. (2019). Alzheimer's Disease as a Membrane Disorder: Spatial Cross-Talk Among Beta-Amyloid Peptides, Nicotinic Acetylcholine Receptors and Lipid Rafts. Frontiers. [Link]
- Barrow, C. J., et al. (1992). Solution conformations and aggregational properties of synthetic amyloid beta-peptides of Alzheimer's disease. Analysis of circular dichroism spectra. PubMed. [Link]
- Ågren, H., et al. (2018). Energy Landscapes for the Aggregation of Aβ17–42. Journal of the American Chemical Society. [Link]
- Karr, J. W., et al. (2013). Role of Metal Ions in the Self-assembly of the Alzheimer's Amyloid-β Peptide. Inorganic Chemistry. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. Aβ1-17 is a major amyloid-β fragment isoform in cerebrospinal fluid and blood with possible diagnostic value in Alzheimer's disease - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Frontiers | Amyloid-beta aggregation implicates multiple pathways in Alzheimer’s disease: Understanding the mechanisms [frontiersin.org]
- 3. Amyloid beta: structure, biology and structure-based therapeutic development - PMC [pmc.ncbi.nlm.nih.gov]

- 4. medchemexpress.com [medchemexpress.com]
- 5. NMR structure of the water soluble Aβ17–34 peptide - PMC [pmc.ncbi.nlm.nih.gov]
- 6. The aggregation kinetics of Alzheimer's β-amyloid peptide is controlled by stochastic nucleation - PMC [pmc.ncbi.nlm.nih.gov]
- 7. 1bjb - SOLUTION NMR STRUCTURE OF AMYLOID BETA[E16], RESIDUES 1-28, 14 STRUCTURES - Summary - Protein Data Bank Japan [pdbj.org]
- 8. abp.ptbioch.edu.pl [abp.ptbioch.edu.pl]
- 9. pnas.org [pnas.org]
- 10. pubs.acs.org [pubs.acs.org]
- 11. Metal complexes designed to bind to amyloid-β for the diagnosis and treatment of Alzheimer's disease - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C4CS00026A [pubs.rsc.org]
- 12. Metal Binding of Alzheimer's Amyloid-β and Its Effect on Peptide Self-Assembly - PubMed [pubmed.ncbi.nlm.nih.gov]
- 13. pubs.acs.org [pubs.acs.org]
- 14. mdpi.com [mdpi.com]
- 15. Structural Determinant of β-Amyloid Formation: From Transmembrane Protein Dimerization to β-Amyloid Aggregates - PMC [pmc.ncbi.nlm.nih.gov]
- 16. Alzheimer Disease: The Role of Aβ in the Glutamatergic System | IntechOpen [intechopen.com]
- 17. pubs.acs.org [pubs.acs.org]
- 18. Alzheimer Aβ peptide interactions with lipid membranes: Fibrils, oligomers and polymorphic amyloid channels - PMC [pmc.ncbi.nlm.nih.gov]
- 19. jasco-global.com [jasco-global.com]
- 20. researchgate.net [researchgate.net]
- 21. pubs.acs.org [pubs.acs.org]
- 22. Thioflavin T as an amyloid dye: fibril quantification, optimal concentration and effect on aggregation - PMC [pmc.ncbi.nlm.nih.gov]

- To cite this document: BenchChem. [Topic: Structural Conformation and Biophysical Properties of Beta-Amyloid (1-17)]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1578798/docs#topic-structural-conformation-and-biophysical-properties-of-beta-amyloid-1-17]

© 2026 BenchChem. All rights reserved.

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.